Cas no 1493853-64-7 (2-(2-Iodobenzyl)propane-1,3-diol)

• Product Name: 2-(2-Iodobenzyl)propane-1,3-diol
• CAS No: 1493853-64-7
• MF: C₁₀H₁₃IO₂
• MW: 292.113495588303
• CID: 4936677
• Update Time: 2025-06-13

2-(2-Iodobenzyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2-IODOBENZYL)PROPANE-1,3-DIOL
• 2-(2-Iodobenzyl)-1,3-propanediol
• 2-(2-Iodobenzyl)propane-1,3-diol

• Inchi： 1S/C10H13IO2/c11-10-4-2-1-3-9(10)5-8(6-12)7-13/h1-4,8,12-13H,5-7H2
• InChI Key： ATTXVXFYXIBSDD-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CC(CO)CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 137
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 2-(2-Iodobenzyl)propane-1,3-diol

Comprehensive Overview of 2-(2-Iodobenzyl)propane-1,3-diol (CAS No. 1493853-64-7): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-(2-Iodobenzyl)propane-1,3-diol (CAS No. 1493853-64-7) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its iodobenzyl moiety and diol functional groups, serves as a pivotal intermediate in pharmaceutical synthesis, material science, and agrochemical research. Its molecular formula, C₁₀H₁₃IO₂, underscores its potential for selective reactivity, making it a subject of interest for researchers exploring cross-coupling reactions and bioconjugation techniques.

The growing demand for high-purity intermediates in drug discovery aligns with the relevance of 2-(2-Iodobenzyl)propane-1,3-diol. Recent trends in AI-driven molecular design and green chemistry have further amplified its prominence, as scientists seek sustainable pathways for synthesizing complex scaffolds. Notably, its iodine atom facilitates palladium-catalyzed reactions, a hotspot in click chemistry and peptide modification—topics frequently searched in academic databases and patent filings.

From a technical perspective, the compound’s solubility profile (moderate in polar solvents like DMSO and ethanol) and thermal stability (decomposing above 200°C) make it suitable for controlled reactions. Industry reports highlight its utility in developing fluorescent probes and ligands for catalysis, addressing the surge in demand for diagnostic imaging agents and transition-metal complexes. These applications resonate with current searches on "iodoarene applications in medicine" and "diol-based polymer precursors."

Environmental and regulatory considerations are also critical. While 2-(2-Iodobenzyl)propane-1,3-diol is not classified as hazardous under major chemical inventories, its synthesis often involves halogenated reagents, prompting interest in waste-minimization protocols. This aligns with the broader industry shift toward circular economy principles, a topic dominating sustainability forums and ESG (Environmental, Social, and Governance) reports.

In conclusion, 2-(2-Iodobenzyl)propane-1,3-diol (CAS No. 1493853-64-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to high-throughput screening and catalytic systems ensures its continued relevance, particularly as researchers explore bioorthogonal chemistry and smart materials. For laboratories and manufacturers, prioritizing supply chain transparency and quality assurance remains paramount to leveraging its full potential.